Cas no 1713160-68-9 (3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride)
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride
- 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride
- 1713160-68-9
- SB52092
- 3-(4-bromo-2-fluorophenoxy)azetidine;hydrochloride
-
- MDL: MFCD28013198
- Inchi: 1S/C9H9BrFNO.ClH/c10-6-1-2-9(8(11)3-6)13-7-4-12-5-7;/h1-3,7,12H,4-5H2;1H
- InChI Key: ZUSQWEGEBAKRKE-UHFFFAOYSA-N
- SMILES: O(C1CNC1)C1C=CC(Br)=CC=1F.Cl
Computed Properties
- Exact Mass: 280.96183g/mol
- Monoisotopic Mass: 280.96183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049567-500mg |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 500mg |
3851CNY | 2021-05-07 | ||
| Chemenu | CM291896-5g |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 95+% | 5g |
$421 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049567-500mg |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 500mg |
3851.0CNY | 2021-07-13 | ||
| Chemenu | CM291896-1g |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 95%+ | 1g |
$155 | 2023-03-07 | |
| Chemenu | CM291896-5g |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 95%+ | 5g |
$464 | 2023-03-07 | |
| TRC | B994295-5mg |
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride |
1713160-68-9 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B994295-10mg |
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride |
1713160-68-9 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B994295-50mg |
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride |
1713160-68-9 | 50mg |
$ 135.00 | 2022-06-06 | ||
| Ambeed | A629064-1g |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 97% | 1g |
$150.0 | 2024-04-22 | |
| Ambeed | A629064-5g |
3-(4-Bromo-2-fluorophenoxy)azetidine hydrochloride |
1713160-68-9 | 97% | 5g |
$450.0 | 2024-04-22 |
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride (CAS No. 1713160-68-9): A Comprehensive Overview
3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride (CAS No. 1713160-68-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of a bromo and fluoro substituent on the phenoxy group adds to its complexity and versatility in various chemical reactions and biological activities.
The synthesis of 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride involves a series of well-defined steps, including the formation of the azetidine ring and the introduction of the bromo and fluoro substituents. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.
In terms of its physical properties, 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride is a white crystalline solid with a molecular weight of 295.67 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.
The biological activity of 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride has been a focal point of numerous research studies. One of the key areas of interest is its potential as a modulator of ion channels, particularly those involved in neuronal function. Studies have shown that this compound can selectively bind to specific ion channels, modulating their activity and potentially influencing neurotransmitter release. This property makes it a promising candidate for the development of novel therapeutic agents for neurological disorders such as epilepsy and neuropathic pain.
Additionally, 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride has also been studied to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as a drug candidate. Preclinical studies have shown that it can effectively cross the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride (CAS No. 1713160-68-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are expected to uncover additional applications and optimize its use in various medical conditions.
1713160-68-9 (3-(4-Bromo-2-fluorophenoxy)azetidinehydrochloride) Related Products
- 954225-37-7(3-(2-Bromo-4-fluorophenoxy)azetidine)
- 946681-95-4(3-(4-BROMO-2-FLUOROPHENOXY)PYRROLIDINE)
- 944279-21-4(2-(4-Bromo-2-fluorophenoxy)-N,N-dimethylethanamine)
- 1038702-50-9(N-(2-(4-Bromo-2-fluorophenoxy)ethyl)propan-2-amine)
- 1965310-43-3(3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride)
- 1241675-84-2(3-(2,4-Difluorophenoxy)azetidine hydrochloride)
- 918831-13-7(3-(2-Fluorophenoxy)azetidine)
- 1185142-37-3(3-(4-Bromo-2-fluorophenoxy)pyrrolidine hydrochloride)
- 1142944-95-3(2-(4-Bromo-2-fluorophenoxy)-N,N-diethylethanamine)
- 1401786-30-8(3-(2-Fluorophenoxy)azetidine hydrochloride)